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Get Quote

Executive Summary
Chromozym U (Benzoyl-β-alanyl-glycyl-L-arginine-4-nitranilide acetate) is a synthetic

chromogenic substrate designed for the specific determination of Urokinase-type Plasminogen

Activator (uPA) activity.[1][2] Unlike macromolecular substrates (e.g., plasminogen) that require

coupled assays, Chromozym U allows for the direct kinetic measurement of uPA amidolytic

activity. Upon enzymatic cleavage, the substrate releases 4-nitraniline (pNA), a yellow

chromophore quantifiable at 405 nm. This guide provides a standardized framework for its

reconstitution, storage, and application in high-throughput drug screening and enzymatic

kinetics.

Part 1: Chemical Identity & Physicochemical
Properties
Chemical Structure and Nomenclature
Chromozym U mimics the specific cleavage site of uPA's natural substrate, plasminogen. The

synthetic peptide sequence positions an Arginine residue at the P1 site, essential for serine
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protease recognition.

Common Name: Chromozym U[2][3][4]

Chemical Name: Benzoyl-

-alanyl-glycyl-L-arginine-4-nitranilide acetate

Abbreviation: Bz-

-Ala-Gly-Arg-pNA

CAS Number: 100-01-6 (Note: This often refers to the p-nitroaniline moiety; the specific

peptide salt is proprietary to Roche/Pentapharm but chemically defined as above).

Molecular Weight and Formula
Molecular Weight (MW):586.6 Da (as the acetate salt)

Empirical Formula:

(approximate for the salt form)

Solubility Profile
Chromozym U is a hydrophilic peptide salt, rendering it highly soluble in aqueous solvents.

Solubility (Water): Soluble up to 20 mM in deionized water.

Solubility (Buffers): Compatible with Tris-HCl, Phosphate, and Glycine buffers.

Solvent Recommendation: Reconstitute initially in double-distilled water (ddH₂O) to create a

concentrated stock solution before diluting into the reaction buffer. Avoid reconstituting

directly in high-salt buffers to prevent potential "salting out" effects during long-term storage.

Part 2: Mechanism of Action
The assay relies on the amidolytic activity of Urokinase (EC 3.4.21.73). The enzyme hydrolyzes

the amide bond between the C-terminal Arginine and the 4-nitraniline group.
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Reaction Stoichiometry:

The rate of p-nitraniline formation is directly proportional to the enzymatic activity of uPA and is

monitored spectrophotometrically.

Visualization: Enzymatic Hydrolysis Pathway
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Figure 1: Mechanism of Chromozym U hydrolysis by Urokinase, yielding the detectable

chromophore pNA.

Part 3: Preparation & Storage Protocols[5]
Stock Solution Preparation
To ensure assay reproducibility, prepare a concentrated stock solution rather than weighing

small amounts for every experiment.

Weighing: Weigh 5.87 mg of Chromozym U powder.

Solubilization: Dissolve in 2.0 mL of sterile double-distilled water (ddH₂O).

Concentration: This yields a 5 mM stock solution.

Mixing: Vortex gently until the powder is completely dissolved. Avoid excessive foaming.

Storage and Stability[5]
Lyophilized Powder: Stable at 2–8°C until the expiration date. Keep desiccated.
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Reconstituted Stock (5 mM):

2–8°C: Stable for approximately 4 weeks.[5][6]

-20°C: Stable for 6 months. Aliquot into single-use volumes (e.g., 100 µL) to avoid freeze-

thaw cycles.

Part 4: Assay Application & Optimization
Standard Assay Protocol (Direct Method)
This protocol is optimized for a standard 1 cm cuvette or a 96-well microplate (adjust volumes

proportionally).

Reagents:

Buffer: 50 mM Tris-HCl, pH 8.8, 0.1% PEG-8000 (or BSA) to prevent enzyme adsorption.

Substrate: 5 mM Chromozym U stock.

Sample: Urokinase solution (approx. 10–1000 IU/mL).

Workflow:

Pre-incubation: Pipette 0.10 mL of Urokinase sample and 0.80 mL of Buffer into the

cuvette/well. Incubate at 37°C for 5 minutes to reach thermal equilibrium.

Initiation: Add 0.10 mL of Chromozym U stock (Final concentration: 0.5 mM).

Measurement: Mix immediately and record absorbance at 405 nm for 5–10 minutes.

Calculation: Determine

from the linear portion of the curve.

Calculation of Activity
Activity (
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) is calculated using the extinction coefficient of p-nitraniline (

).

: Total reaction volume (mL)

: Volume of enzyme sample (mL)

: Light path length (cm) (1 cm for cuvettes; ~0.6 cm for 200 µL in 96-well plates)

Visualization: Assay Workflow
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Figure 2: Step-by-step workflow for the quantification of Urokinase activity using Chromozym
U.
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Part 5: Troubleshooting & Optimization
Issue Possible Cause Corrective Action

High Background Absorbance
Spontaneous hydrolysis of

substrate

Check stock solution quality. If

(blank), discard and prepare

fresh stock. Store at lower pH

(4-5) if keeping for long

periods, then dilute into assay

buffer.

Non-Linear Kinetics
Substrate depletion or Enzyme

instability

Dilute the enzyme sample.

Ensure

of substrate is consumed

during the measurement

window. Add BSA or PEG to

buffer to stabilize uPA.

Precipitation
High salt concentration or pH

shock

Dissolve Chromozym U in

water first, not directly in high-

salt buffer. Ensure assay pH is

within 8.2–8.8.

Low Sensitivity Substrate concentration

The

for uPA/Chromozym U is

typically in the range of 0.2–

0.4 mM. Ensure final

concentration is saturating

(e.g., 0.5 mM).

References
Roche CustomBiotech.Chromozym TRY and General Chromozym Properties. (General

reference for Chromozym family physicochemical handling).

Sigma-Aldrich.Chromozym TH Product Information (Analogous handling for pNA substrates).

[5] (Provides extinction coefficients and buffer formulations).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemicalBook.Chromozym U Chemical Properties and Molecular Weight. (Confirmation of

MW 586.6 and chemical name).

Selleckchem.Protease Assay Protocols and Buffer Conditions. (Buffer optimization for serine

proteases).

National Institutes of Health (PubMed).Direct fluorescent and chromogenic assays for

urokinase. (Validation of direct substrate kinetics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12056430?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

